4-[[(Z)-(2-oxonaphthalen-1-ylidene)methyl]amino]-3-thia-1-azatricyclo[5.2.2.02,6]undeca-2(6),4-diene-5-carbonitrile

• Molecular Formula: C21H17N3OS
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 4-[[(Z)-(2-oxonaphthalen-1-ylidene)methyl]amino]-3-thia-1-azatricyclo[5.2.2.02,6]undeca-2(6),4-diene-5-carbonitrile
• InChI: InChI=1S/C21H17N3OS/c22-11-16-19-14-7-9-24(10-8-14)21(19)26-20(16)23-12-17-15-4-2-1-3-13(15)5-6-18(17)25/h1-6,12,14,23H,7-10H2/b17-12-
• InChI Key: ATEHWJKNKWATNK-ATVHPVEESA-N
• Isomeric SMILES: C1CN2CCC1C3=C2SC(=C3C#N)N/C=C/4\C(=O)C=CC5=CC=CC=C54
• SMILES: C1CN2CCC1C3=C2SC(=C3C#N)NC=C4C(=O)C=CC5=CC=CC=C54

Description

4-[[(Z)-(2-oxonaphthalen-1-ylidene)methyl]amino]-3-thia-1-azatricyclo[5.2.2.02,6]undeca-2(6),4-diene-5-carbonitrile is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

The potential applications of 4-[[(Z)-(2-oxonaphthalen-1-ylidene)methyl]amino]-3-thia-1-azatricyclo[5.2.2.02,6]undeca-2(6),4-diene-5-carbonitrile in scientific research are vast. This compound has been shown to exhibit anti-inflammatory, antioxidant, and antimicrobial properties. It also has potential applications in the treatment of cancer, diabetes, and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 4-[[(Z)-(2-oxonaphthalen-1-ylidene)methyl]amino]-3-thia-1-azatricyclo[5.2.2.02,6]undeca-2(6),4-diene-5-carbonitrile is not fully understood. However, it is believed that this compound exerts its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways in the body.
Biochemical and Physiological Effects
Studies have shown that 4-[[(Z)-(2-oxonaphthalen-1-ylidene)methyl]amino]-3-thia-1-azatricyclo[5.2.2.02,6]undeca-2(6),4-diene-5-carbonitrile has several biochemical and physiological effects. It has been shown to reduce inflammation, scavenge free radicals, and inhibit the growth of certain microorganisms. It also has potential applications in regulating blood glucose levels and improving cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[[(Z)-(2-oxonaphthalen-1-ylidene)methyl]amino]-3-thia-1-azatricyclo[5.2.2.02,6]undeca-2(6),4-diene-5-carbonitrile in lab experiments is its broad range of pharmacological effects. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in research.

Future Directions

Future research on 4-[[(Z)-(2-oxonaphthalen-1-ylidene)methyl]amino]-3-thia-1-azatricyclo[5.2.2.02,6]undeca-2(6),4-diene-5-carbonitrile could focus on elucidating its mechanism of action, optimizing its use in the treatment of various diseases, and exploring its potential applications in drug delivery systems. Additionally, further studies could investigate the safety and toxicity of this compound in vivo.
Conclusion
4-[[(Z)-(2-oxonaphthalen-1-ylidene)methyl]amino]-3-thia-1-azatricyclo[5.2.2.02,6]undeca-2(6),4-diene-5-carbonitrile is a compound with vast potential applications in scientific research. Its anti-inflammatory, antioxidant, and antimicrobial properties, as well as its potential applications in the treatment of cancer, diabetes, and neurodegenerative diseases, make it a promising compound for future research. Further studies are needed to fully understand its mechanism of action and optimize its use in research and drug development.

Synthesis Methods

The synthesis of 4-[[(Z)-(2-oxonaphthalen-1-ylidene)methyl]amino]-3-thia-1-azatricyclo[5.2.2.02,6]undeca-2(6),4-diene-5-carbonitrile involves the reaction of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile with 2-oxo-1-naphthoic acid hydrazide in the presence of triethylamine and acetic acid. The resulting compound has a molecular formula of C23H17N3O2S and a molecular weight of 399.47 g/mol.